Cas no 78-75-1 (1,2-Dibromopropane)

• Product Name: 1,2-Dibromopropane
• CAS No: 78-75-1
• MF: C₃H₆Br₂
• MW: 201.887739658356
• MDL: MFCD00000148
• CID: 34128
• PubChem ID: 6553
• Update Time: 2025-06-28

1,2-Dibromopropane Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromopropane
• PROPYLENE DIBROMIDE
• PROPYLENE BROMIDE
• (RS)-Dibrompropan
• 1,2-dibromo-propan
• 1,2-Dibrompropan
• 1,2-Propylenebromide
• 2,3-dibromopropane
• 1,2-dibromoprpane
• 1,2-Dobromopropane
• 11,2-DIBROMOPROPANE
• CH2BrCHBrCH3
• J-802011
• SCHEMBL43616
• MFCD00000148
• HSDB 7379
• 1,2-Dibromo-propane
• PROPYLENE DIBROMIDE [MI]
• Q161469
• DTXSID60870403
• LS-119946
• EINECS 201-139-1
• EN300-20739
• 1,2-Dibromopropane, 97%
• 51209-47-3
• 78-75-1
• AI3-15405
• FT-0611608
• .+/-.-1,2-Dibromopropane
• FGB8O5N903
• 2,3-Dibromo-1-Propane
• 1,2-Dibromopropane 10000 microg/mL in Hexane
• BRN 1718884
• D0203
• AKOS000121516
• Propane, 1,2-dibromo-
• CCRIS 6710
• UNII-FGB8O5N903
• 4-01-00-00215 (Beilstein Handbook Reference)
• 1,2 dibromopropane
• FT-0606364
• 2,3-DIBROMOPROPANE [HSDB]
• NS00041069
• LS-12956
• 1,2-Dibromopropane 10,000 microg/mL in Hexane
• propane, 1,2-dibromo
• 1ST001518
• Propane, 1,2dibromo
• DTXCID60818128
• +/--1,2-Dibromopropane
• 1,2-DIBROMOPROPANE-D6
• 2,3Dibromopropane
• G77186

• MDL： MFCD00000148
• Inchi： 1S/C3H6Br2/c1-3(5)2-4/h3H,2H2,1H3
• InChI Key： XFNJYAKDBJUJAJ-UHFFFAOYSA-N
• SMILES： BrC(C)CBr
• BRN： 1718884

Computed Properties

• Exact Mass: 199.88400
• Monoisotopic Mass: 199.883625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 20.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to yellow liquid [1]
• Density: 1.937 g/mL at 25 °C(lit.)
• Melting Point: −55 °C (lit.)
• Boiling Point: 141°C
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• Refractive Index: n20/D 1.519(lit.)
• Solubility: organic solvents: miscible
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong bases, magnesium.
• PSA: 0.00000
• LogP: 2.16470
• Solubility: Insoluble in water, miscible in ethanol \ ether \ acetone \ chloroform [9]
• Merck: 7853
• Vapor Pressure: 7.7±0.2 mmHg at 25°C

1,2-Dibromopropane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H302,H332
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/22
• Safety Instruction： S23-S24/25-S36/37/39-S26-S16
• RTECS：TX8574000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：3
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1,2-Dibromopropane

Professional Introduction to 1,2-Dibromopropane (CAS No. 78-75-1)

1,2-Dibromopropane, a significant compound in the realm of organic chemistry, is widely recognized by its chemical abstracts service number CAS No. 78-75-1. This brominated propane derivative has garnered considerable attention due to its versatile applications in synthetic chemistry and industrial processes. As a halogenated hydrocarbon, it serves as a crucial intermediate in the production of various specialty chemicals, polymers, and pharmaceuticals.

The molecular structure of 1,2-dibromopropane consists of three carbon atoms with bromine atoms attached to the first two carbons. This unique arrangement imparts distinct reactivity, making it a valuable building block in organic synthesis. The compound is typically encountered as a colorless liquid with a characteristic odor, which is soluble in many organic solvents but exhibits limited solubility in water.

In recent years, the applications of 1,2-dibromopropane have expanded significantly, particularly in the field of pharmaceutical research. Its role as a precursor in the synthesis of complex molecules has been highlighted in several cutting-edge studies. For instance, researchers have leveraged its reactivity to develop novel intermediates for antiviral and anticancer agents. The ability to introduce bromine atoms at specific positions allows for precise functionalization, which is essential for designing molecules with enhanced therapeutic properties.

One of the most notable advancements involving 1,2-dibromopropane is its use in cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, a cornerstone of modern synthetic organic chemistry. By serving as a bromide source, 1,2-dibromopropane facilitates the formation of biaryl and heteroaryl compounds, which are prevalent in many biologically active molecules. Recent publications have demonstrated its efficacy in palladium-catalyzed reactions, underscoring its importance in medicinal chemistry.

The industrial significance of 1,2-dibromopropane extends beyond pharmaceuticals into the realm of polymer science. Its incorporation into monomers can yield polymers with tailored properties, such as enhanced thermal stability or flame retardancy. These characteristics make it an attractive choice for developing advanced materials used in electronics, automotive components, and construction industries. The compound’s ability to act as a monomer or cross-linking agent has opened new avenues for material innovation.

Safety and handling protocols for 1,2-dibromopropane are critical considerations due to its reactivity and potential health impacts. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure. Personal protective equipment (PPE), including gloves and safety goggles, is recommended when handling this compound. Additionally, ensuring adequate ventilation and away from incompatible substances are essential practices to mitigate risks.

The environmental impact of 1,2-dibromopropane is another area of growing interest. As synthetic chemistry evolves towards greener methodologies, researchers are exploring ways to minimize waste and improve efficiency in its production and utilization. Advances in catalytic systems have enabled more selective reactions, reducing byproduct formation and enhancing sustainability. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 1,2-dibromopropane (CAS No. 78-75-1) remains a pivotal compound in both academic research and industrial applications. Its role as a synthetic intermediate has been instrumental in advancing pharmaceuticals and materials science. With ongoing innovations aimed at improving its utility and safety profile, this compound continues to be a cornerstone of modern chemical development.